Cas no 3333-16-2 (Alpha-benzyl-alpha-phenylhydrocinnamonitrile)

• Product Name: Alpha-benzyl-alpha-phenylhydrocinnamonitrile
• CAS No: 3333-16-2
• MF: C₂₂H₁₉N
• MW: 297.392965555191
• CID: 2856274
• PubChem ID: 4349671
• Update Time: 2025-04-21

Alpha-benzyl-alpha-phenylhydrocinnamonitrile Chemical and Physical Properties

Names and Identifiers

• 3333-16-2
• AKOS024324943
• dibenzyl phenyl-acetonitrile
• Alpha-benzyl-alpha-phenylhydrocinnamonitrile
• STL371139
• 2-benzyl-2,3-diphenylpropanenitrile
• 662-283-2
• SCHEMBL56267

• Inchi： 1S/C22H19N/c23-18-22(21-14-8-3-9-15-21,16-19-10-4-1-5-11-19)17-20-12-6-2-7-13-20/h1-15H,16-17H2
• InChI Key： QLGWFVNKFGJFPA-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.151749610Da
• Monoisotopic Mass: 297.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 23.8Ų